Cas no 85868-47-9 (4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline)

4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline structure
85868-47-9 structure
Product Name:4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline
CAS No:85868-47-9
MF:C20H27N3O2
MW:341.447284936905
CID:1841735
PubChem ID:55415
Update Time:2025-04-21

4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline Chemical and Physical Properties

Names and Identifiers

    • 4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline
    • 85868-47-9
    • DTXSID40235152
    • BENZENAMINE, 4-(3-(4-(3-METHOXYPHENYL)-1-PIPERAZINYL)PROPOXY)-
    • BRN 4551726
    • 4-(3-(4-(3-Methoxyphenyl)-1-piperazinyl)propoxy)benzenamine
    • Inchi: 1S/C20H27N3O2/c1-24-20-5-2-4-18(16-20)23-13-11-22(12-14-23)10-3-15-25-19-8-6-17(21)7-9-19/h2,4-9,16H,3,10-15,21H2,1H3
    • InChI Key: CBORVFNRJBBETR-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)CCCN1CCN(C2C=CC=C(C=2)OC)CC1

Computed Properties

  • Exact Mass: 341.21032711g/mol
  • Monoisotopic Mass: 341.21032711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 51Ų
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